4-(2-Fluoro-5-methylphenyl)-2-methoxybenzoic acid

• IUPAC Name: 4-(2-fluoro-5-methylphenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C15H13FO3/c1-9-3-6-13(16)12(7-9)10-4-5-11(15(17)18)14(8-10)19-2/h3-8H,1-2H3,(H,17,18)
• InChI Key: ZPMHXMSROYASNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)C2=CC(=C(C=C2)C(=O)O)OC
• Molecular Formula: C15H13FO3
• DSSTOX Substance ID: DTXSID20689230
• Molecular Weight: 260.26 g/mol
• CAS No.: 1261970-48-2

Description

4-(2-Fluoro-5-methylphenyl)-2-methoxybenzoic acid is an organic compound that features a benzoic acid core substituted with a fluoro and methyl group on one phenyl ring and a methoxy group on the other

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Fluoro-5-methylphenyl)-2-methoxybenzoic acid typically involves the Suzuki-Miyaura coupling reaction. This reaction is a widely-used method for forming carbon-carbon bonds between a boronic acid and an aryl halide in the presence of a palladium catalyst . The reaction conditions usually include a base such as potassium carbonate and a solvent like toluene or ethanol .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale Suzuki-Miyaura coupling reactions with optimized conditions to ensure high yield and purity. The use of continuous flow reactors can enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions

4-(2-Fluoro-5-methylphenyl)-2-methoxybenzoic acid can undergo various types of chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a carboxylic acid.

Reduction: The fluoro group can be reduced to a hydrogen atom.

Substitution: The fluoro group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) with a palladium catalyst can be used.

Substitution: Nucleophiles like sodium methoxide (NaOCH₃) or potassium tert-butoxide (KOtBu) can facilitate substitution reactions.

Major Products

Oxidation: 4-(2-Fluoro-5-methylphenyl)-2-carboxybenzoic acid.

Reduction: 4-(2-Methylphenyl)-2-methoxybenzoic acid.

Substitution: 4-(2-Methoxy-5-methylphenyl)-2-methoxybenzoic acid.

Scientific Research Applications

4-(2-Fluoro-5-methylphenyl)-2-methoxybenzoic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-(2-Fluoro-5-methylphenyl)-2-methoxybenzoic acid involves its interaction with specific molecular targets. The fluoro and methoxy groups can enhance the compound’s binding affinity to enzymes or receptors, modulating their activity. The pathways involved may include inhibition of enzyme activity or disruption of cellular signaling processes.

Comparison with Similar Compounds

Similar Compounds

• 4-Fluoro-2-methoxybenzoic acid
• 2-Fluoro-5-methylbenzoic acid
• 4-Methoxy-2-methylbenzoic acid

Uniqueness

4-(2-Fluoro-5-methylphenyl)-2-methoxybenzoic acid is unique due to the combination of its fluoro, methyl, and methoxy substituents, which confer distinct chemical properties and biological activities. This combination allows for specific interactions with molecular targets, making it a valuable compound for research and development.